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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409286

Introduction

Remagzol Brilliant Blue R (RBBR), also known as Reactive Blue 19, is a versatile anthraquinone
dye widely used in various scientific applications, including textile dyeing, biotechnology, and
environmental studies.[1] Its high water solubility and vibrant color make it a valuable tool for
researchers.[1] Proper preparation of a stock solution is the first critical step for ensuring
accuracy and reproducibility in experiments utilizing this dye. This document provides a
detailed protocol for the preparation of a Remazol Brilliant Blue R stock solution for laboratory
use.

Chemical Properties and Data

A summary of the key quantitative data for Remazol Brilliant Blue R is presented in the table
below for easy reference.
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Property Value Source(s)

Synonyms Reactive Blue 19, C.I. 61200 [2][3]

CAS Number 2580-78-1 [L1[31[41[5]

Molecular Formula C22H16N2Na2011S3 [11[31[41[5]

Molecular Weight 626.54 g/mol [11[3114]
Dark blue to black crystalline

Appearance [11[4115]
powder

Solubility Soluble in water [1]

Storage Store at room temperature [1]

Example Stock Concentration 1 g/L (1000 ppm) [6][7]

Example Working

] 10 - 150 ppm (mg/L) [6][71[8]
Concentrations

Experimental Protocol: Preparation of a 1 g/L
Remazol Brilliant Blue R Stock Solution

This protocol details the steps to prepare a 1 g/L (1000 ppm) stock solution of Remazol Brilliant
Blue R. This concentration is a common starting point for making further dilutions for various
experimental needs.[6][7]

Materials and Equipment

e Remazol Brilliant Blue R powder (Purity: = 50% dye content)[1]

Deionized or distilled water

Analytical balance

1000 mL volumetric flask

Weighing paper or boat
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e Spatula
e Magnetic stirrer and stir bar

» Storage bottle (amber or covered with foil)

Procedure

o Calculate the Required Mass:

o To prepare 1 liter (L) of a 1 gram per liter (g/L) solution, 1 gram of Remazol Brilliant Blue R
powder is required.

o Note: Commercial preparations of Remazol Brilliant Blue R may have a dye content of
around 50%.[1][4] For precise applications, the purity should be accounted for. For a
desired final concentration of the pure dye, the mass of the powder to be weighed should
be adjusted accordingly (e.g., for 1 g of pure dye from a 50% purity powder, 2 g of the
powder would be needed). For this general protocol, we will assume the use of 1 g of the
supplied powder.

e Weigh the Dye:
o Place a piece of weighing paper or a weighing boat on the analytical balance and tare it.
o Carefully weigh out 1.0 g of Remazol Brilliant Blue R powder using a spatula.

e Dissolve the Dye:

[e]

Add approximately 500 mL of deionized or distilled water to the 1000 mL volumetric flask.

[e]

Carefully transfer the weighed dye powder into the volumetric flask.

o

Add a magnetic stir bar to the flask and place it on a magnetic stirrer.

[¢]

Stir the solution until the dye is completely dissolved. The solution should be a clear,
vibrant blue with no visible solid particles.

e Final Volume Adjustment:
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o Once the dye is fully dissolved, remove the flask from the magnetic stirrer and take out the
stir bar.

o Add deionized or distilled water to the volumetric flask until the bottom of the meniscus
reaches the 1000 mL calibration mark.

o Cap the flask and invert it several times to ensure the solution is thoroughly mixed and
homogenous.

o Storage:
o Transfer the prepared stock solution to a clean, clearly labeled storage bottle.

o Although stable, to prevent any potential photodegradation, it is good practice to store the
solution in a dark location or in an amber bottle at room temperature.[6]

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling the dye powder and solutions.

o When heated to decomposition, Remazol Brilliant Blue R may emit toxic fumes.[9]
e Consult the Safety Data Sheet (SDS) for detailed safety information.

Diagrams

The following diagram illustrates the experimental workflow for the preparation of the Remazol
Brilliant Blue R stock solution.
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Caption: Workflow for preparing Remazol Brilliant Blue R stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]

e 2. Absorption [Remazol Brilliant Blue R] | AAT Bioquest [aatbio.com]

e 3. scbt.com [scbt.com]

e 4. Remazol Brilliant Blue R (C.I. 61200) | CymitQuimica [cymitquimica.com]

e 5. Remazol Brilliant Blue R, pure 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

e 6. amst.utm.my [amst.utm.my]

e 7.tecnoscientifica.com [tecnoscientifica.com]

8. iwaponline.com [iwaponline.com]

e 9. Remazol Brilliant Blue R | 2580-78-1 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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